Cas no 34838-64-7 (2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI))

• Product Name: 2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI)
• CAS No: 34838-64-7
• MF: C₂₄H₁₈O₂
• MW: 338.398526668549
• CID: 295131
• PubChem ID: 568634
• Update Time: 2025-04-19

2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dicinnamoylbenzene
• (E)-3-PHENYL-1-(4-[(E)-(3-PHENYL-ACRYLOYL)]-PHENYL)-PROPENONE
• 3-phenyl-1-[4-(3-phenylprop-2-enoyl)phenyl]prop-2-en-1-one
• 34838-64-7
• CBDivE_005696
• 2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI)

• Inchi： 1S/C24H18O2/c25-23(17-11-19-7-3-1-4-8-19)21-13-15-22(16-14-21)24(26)18-12-20-9-5-2-6-10-20/h1-18H
• InChI Key： YDJKHVQLADEYIK-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1)C1C=CC(C(C=CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 338.13074
• Monoisotopic Mass: 338.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 544.6°Cat760mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.666
• PSA: 34.14